Cas no 2001-67-4 (4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide)

4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide structure
2001-67-4 structure
Product Name:4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide
CAS No:2001-67-4
MF:C20H38I2N4O4
MW:652.349070072174
CID:1391045
PubChem ID:121257
Update Time:2025-04-20

4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide Chemical and Physical Properties

Names and Identifiers

    • 4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide
    • 3-(4-methylmorpholin-4-ium-4-yl)-1-[4-[3-(4-methylmorpholin-4-ium-4-yl)propanoyl]piperazin-1-yl]propan-1-one,diiodide
    • DTXSID80941987
    • 2001-67-4
    • 4,4'-(1,4-Piperazinediylbis(carbonylethylene))bis(4-methylmorpholinium iodide)
    • Morpholinium, 4,4'-(1,4-piperazinediylbis(carbonylethylene))bis(4-methyl-, diiodide
    • Inchi: 1S/C20H38N4O4.2HI/c1-23(11-15-27-16-12-23)9-3-19(25)21-5-7-22(8-6-21)20(26)4-10-24(2)13-17-28-18-14-24;;/h3-18H2,1-2H3;2*1H/q+2;;/p-2
    • InChI Key: PIBHDKQQJUGVMU-UHFFFAOYSA-L
    • SMILES: [I-].[I-].O1CC[N+](C)(CC1)CCC(N1CCN(CC1)C(CC[N+]1(C)CCOCC1)=O)=O

Computed Properties

  • Exact Mass: 613.8
  • Monoisotopic Mass: 652.098242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 488
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 59.08
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